Cas no 1246213-30-8 (4-(tert-Butyl)-2-(1-hydroxy-2-methylpropan-2-yl)phenol)

• Product Name: 4-(tert-Butyl)-2-(1-hydroxy-2-methylpropan-2-yl)phenol
• CAS No: 1246213-30-8
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 842803
• PubChem ID: 59544160
• Update Time: 2025-11-02

4-(tert-Butyl)-2-(1-hydroxy-2-methylpropan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)-2-(1-hydroxy-2-methylpropan-2-yl)phenol
• 2-(2-hydroxy-5-tert-butylphenyl)-2-methylpropan-1-ol
• 4-tert-butyl-2-(1-hydroxy-2-methylpropan-2-yl)phenol
• Benzeneethanol, 5-(1,1-dimethylethyl)-2-hydroxy-beta,beta-dimethyl-
• Benzeneethanol, 5-(1,1-dimethylethyl)-2-hydroxy-β,β-dimethyl-
• 1246213-30-8
• SCHEMBL769384
• UYKLBCFLQULAAI-UHFFFAOYSA-N
• DTXSID10732345

• Inchi： 1S/C14H22O2/c1-13(2,3)10-6-7-12(16)11(8-10)14(4,5)9-15/h6-8,15-16H,9H2,1-5H3
• InChI Key： UYKLBCFLQULAAI-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C(=CC=C(C=1)C(C)(C)C)O

Computed Properties

• Exact Mass: 222.161979940g/mol
• Monoisotopic Mass: 222.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(tert-Butyl)-2-(1-hydroxy-2-methylpropan-2-yl)phenol

4-(tert-Butyl)-2-(1-hydroxy-2-methylpropan-2-yl)phenol (CAS No. 1246213-30-8): A Comprehensive Technical Overview

4-(tert-Butyl)-2-(1-hydroxy-2-methylpropan-2-yl)phenol (CAS No. 1246213-30-8) is a specialized phenolic compound that has garnered significant attention in various industrial and research applications. This tert-butyl substituted phenol derivative exhibits unique chemical properties due to its molecular structure, featuring both a hydroxyl group and a branched alkyl chain. The compound's IUPAC name reflects its complex structure, which contributes to its specific reactivity and functionality in different chemical environments.

The growing interest in phenolic antioxidants and specialty phenolic compounds has made this chemical particularly relevant in current research trends. Scientists are exploring its potential as a stabilizer in polymer formulations, where its sterically hindered phenol structure may provide excellent oxidative stability. Recent studies suggest that compounds like 4-(tert-Butyl)-2-(1-hydroxy-2-methylpropan-2-yl)phenol could play crucial roles in advanced material science applications, particularly in developing high-performance additives for specialty polymers.

From a chemical properties perspective, this compound demonstrates typical phenolic characteristics while offering enhanced solubility in organic solvents due to its tert-butyl group. The presence of both phenolic and aliphatic hydroxyl groups in its structure makes it particularly interesting for multifunctional applications. Researchers have noted its potential in coordination chemistry, where it may serve as a ligand for certain metal ions, opening possibilities in catalytic systems and metal-organic frameworks.

The synthesis of 4-(tert-Butyl)-2-(1-hydroxy-2-methylpropan-2-yl)phenol typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Current manufacturing processes focus on optimizing yield while minimizing environmental impact, reflecting the chemical industry's growing emphasis on green chemistry principles. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, ensuring the compound meets the stringent requirements of high-end applications.

In the pharmaceutical research sector, derivatives of this compound are being investigated for their potential biological activities. While not directly used as an active pharmaceutical ingredient, its structural features make it a valuable intermediate in drug discovery. The hydroxyl-rich structure of 4-(tert-Butyl)-2-(1-hydroxy-2-methylpropan-2-yl)phenol allows for various chemical modifications, enabling the creation of diverse molecular architectures for medicinal chemistry applications.

The global market for specialty phenolic compounds like CAS 1246213-30-8 has shown steady growth, driven by demand from advanced material sectors and research institutions. Suppliers emphasize the importance of consistent quality and technical specifications when providing this compound to industrial and academic customers. Current market trends indicate increasing interest in custom synthesis services for such specialized chemicals, allowing researchers to obtain tailored derivatives for specific applications.

From a regulatory perspective, 4-(tert-Butyl)-2-(1-hydroxy-2-methylpropan-2-yl)phenol is generally regarded as safe for research and industrial use when handled according to standard laboratory safety protocols. Proper storage conditions, typically in cool, dry environments protected from light, help maintain the compound's stability over extended periods. Material Safety Data Sheets (MSDS) provide detailed guidance on safe handling practices for this chemical in various settings.

Future research directions for CAS 1246213-30-8 may explore its potential in renewable energy applications, particularly in energy storage systems where phenolic compounds are gaining attention. The compound's redox-active properties and structural tunability make it an interesting candidate for investigation in next-generation battery technologies and electrochemical systems. Additionally, its application in advanced coating formulations represents another promising avenue for development.

For researchers seeking high-purity 4-(tert-Butyl)-2-(1-hydroxy-2-methylpropan-2-yl)phenol, it's essential to work with reputable suppliers who can provide comprehensive analytical data and technical support. The compound's specialized nature requires careful consideration of purity requirements based on intended applications, whether for material science research, chemical synthesis, or other specialized uses. Ongoing developments in analytical chemistry techniques continue to improve the characterization and quality control of such compounds.

In conclusion, 4-(tert-Butyl)-2-(1-hydroxy-2-methylpropan-2-yl)phenol (CAS No. 1246213-30-8) represents an important class of specialty phenolic compounds with diverse potential applications. Its unique structural features and chemical properties make it valuable across multiple research and industrial domains. As scientific understanding of such functionalized phenols continues to grow, we can anticipate new discoveries and applications emerging for this interesting chemical entity in the coming years.